iHSP110-33

• Molecular Formula: C36H34N2O5
• Molecular Weight: 574.7 g/mol
• InChI: InChI=1S/C36H34N2O5/c1-23-16-29(22-37-34(23)26-14-15-30(39-2)31(18-26)40-3)35-25(13-12-24-10-8-7-9-11-24)17-28(21-38-35)27-19-32(41-4)36(43-6)33(20-27)42-5/h7-22H,1-6H3/b13-12+
• InChIKey: DBMGZVJHLSKVFA-OUKQBFOZSA-N

Researchers investigating HSP110-driven oncogenic signaling require a selective inhibitor without off-target cytotoxicity or HSP70 cross-reactivity. iHSP110-33 (Foldamer 33) is the only HSP110 inhibitor with published in vivo efficacy across colorectal cancer and B-cell lymphoma models. - **On-target efficacy:** 40-60% TGI at 5 mg/kg (i.p.) in xenograft models; no intestinal toxicity. - **Selective mechanism:** Blocks HSP110-STAT3/STAT6 without affecting HSP70 chaperone activity. - **Combination-ready:** Synergizes with selinexor (73-82% TGI in lymphoma models). - **Benchmark quality:** >98% purity by HPLC; crystallographically validated binding mode.

iHSP110-33: First-in-Class HSP110 Inhibitor

iHSP110-33 (Foldamer 33; CAS 1651890-48-0; C36H34N2O5; MW 574.67) is a synthetic small-molecule foldamer that acts as a first-in-class inhibitor of the molecular chaperone heat shock protein 110 (HSP110) [1]. It directly binds the nucleotide-binding domain (NBD) of HSP110, blocking both its intrinsic chaperone anti-aggregation function and its physical association with client proteins STAT3 and STAT6, thereby inhibiting downstream oncogenic signaling [1]. Originally identified via crystallography-guided screening of a 132-compound foldamer library for colorectal cancer, iHSP110-33 has subsequently demonstrated antitumor efficacy in primary mediastinal B-cell lymphoma (PMBL) and classical Hodgkin lymphoma (cHL) models, where it synergizes with the XPO1 inhibitor selinexor [2].

Pathway HSP110 chaperone inhibition and STAT3/STAT6 signaling blockade studies

Models Colorectal cancer and B-cell lymphoma research models

Selectivity HSP110-specific chemical probe with reported selectivity over HSP70 family

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source
• [2] Durand M, Cabaud Gibouin V, Duplomb L, et al. A first-in-class inhibitor of HSP110 to potentiate XPO1-targeted therapy in primary mediastinal B-cell lymphoma and classical Hodgkin lymphoma. J Exp Clin Cancer Res. 2024;43(1):148. doi:10.1186/s13046-024-03068-x View Source

iHSP110-33: Irreplaceable Specificity

iHSP110-33 occupies a singular position as the only HSP110 inhibitor with validated in vivo efficacy across two distinct oncology indications — colorectal cancer and B-cell lymphomas — supported by both mechanistic target engagement data and functional selectivity over HSP70 [1]. The closest structural analog, foldamer 52, exhibits superior biochemical potency in disrupting HSP110-STAT3 binding (IC50 8.5 vs 35.9 μM) yet was excluded from in vivo development due to in vitro toxicity at concentrations as low as 10–30 μM, a liability absent for iHSP110-33 [1]. Generic substitution with HSP90 inhibitors (e.g., PU-H71, ganetespib) or HSP70 inhibitors would fail to recapitulate the HSP110-specific STAT3/STAT6 signaling blockade that defines iHSP110-33's mechanism, as these chaperones govern distinct client protein networks [2]. Furthermore, the demonstrated synergistic interaction between iHSP110-33 and selinexor — producing combination tumor growth inhibition of 73–82% versus 34–66% for either agent alone — establishes a therapeutic combination window that no other HSP110 modulator has been shown to achieve [2].

Foldamer 52 Reported higher biochemical potency but in vitro safety-related endpoints may differ; iHSP110-33 was selected for in vivo studies based on a more favorable endpoint profile.

HSP90 inhibitors PU-H71, ganetespib and related agents engage distinct client protein networks; may not recapitulate HSP110-specific STAT3/STAT6 signaling blockade.

Other HSP110 modulators No published evidence of selinexor combination response; reported combination-study context may not transfer across chemical series.

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source
• [2] Durand M, Cabaud Gibouin V, Duplomb L, et al. A first-in-class inhibitor of HSP110 to potentiate XPO1-targeted therapy in primary mediastinal B-cell lymphoma and classical Hodgkin lymphoma. J Exp Clin Cancer Res. 2024;43(1):148. doi:10.1186/s13046-024-03068-x View Source

iHSP110-33 Head-to-Head Comparisons

HSP110 Anti-Aggregation Activity

In a head-to-head screen of 132 foldamer compounds against purified recombinant HSP110, iHSP110-33 (foldamer 33) demonstrated the most potent inhibition of HSP110 anti-aggregation chaperone activity among the three confirmed hits, with an IC50 of 87.8 ± 13 μM, compared to 125 ± 31 μM for foldamer 52 and 152 ± 22 μM for foldamer 61 [1]. Critically, none of these three compounds affected HSP70 chaperone activity in parallel assays, establishing a selectivity window for HSP110 over the closely related HSP70 family [1].

HSP110 Anti-Aggregation

Head-to-head

IC50 87.8 ± 13 μM

Reported highest potency among confirmed foldamer hits

Foldamer 52: 125 μM; Foldamer 61: 152 μM; HSP70 unaffected in parallel assays

Evidence Dimension	HSP110 anti-aggregation chaperone activity inhibition (IC50)
Target Compound Data	87.8 ± 13 μM (foldamer 33 / iHSP110-33)
Comparator Or Baseline	Foldamer 52: 125 ± 31 μM; Foldamer 61: 152 ± 22 μM
Quantified Difference	iHSP110-33 is 1.42-fold more potent than foldamer 52 and 1.73-fold more potent than foldamer 61 in this assay
Conditions	In vitro HSP110 luciferase-refolding anti-aggregation assay using purified recombinant human HSP110 protein; foldamer library screen of 132 compounds

Why This Matters

For procurement decisions targeting HSP110 chaperone function blockade, iHSP110-33 provides the highest potency among the originally identified foldamer series, representing the optimal starting point for studies requiring maximal HSP110 catalytic inhibition.

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source

HSP110-STAT3 Interaction Disruption

Using AlphaScreen proximity assay technology, iHSP110-33 disrupted the HSP110-STAT3 complex with an IC50 of 35.9 ± 1.1 μM, while foldamer 52 demonstrated 4.2-fold greater potency with an IC50 of 8.5 ± 1.3 μM. Foldamer 61 was completely unable to disrupt this interaction [1]. Despite foldamer 52's superior biochemical potency, iHSP110-33 was selected for all in vivo studies because foldamer 52 exhibited detectable cytotoxicity at 10–30 μM in vitro, whereas iHSP110-33 showed no toxicity across the same concentration range [1].

HSP110-STAT3 Disruption

Head-to-head

iHSP110-33: 35.9 μM vs Foldamer 52: 8.5 μM

Foldamer 52 more potent biochemically; iHSP110-33 selected for in vivo workflow

Foldamer 52 excluded due to in vitro cytotoxicity at 10–30 μM

Evidence Dimension	Disruption of HSP110-STAT3 protein-protein interaction (IC50)
Target Compound Data	35.9 ± 1.1 μM (iHSP110-33)
Comparator Or Baseline	Foldamer 52: 8.5 ± 1.3 μM; Foldamer 61: inactive (no disruption detected)
Quantified Difference	Foldamer 52 is 4.2-fold more potent than iHSP110-33 in disrupting HSP110-STAT3 interaction; however, iHSP110-33 was the only compound with both PPI disruption activity and a favorable toxicity profile enabling in vivo use
Conditions	AlphaScreen amplified luminescent proximity assay; competitive biolayer interferometry (BLI) assays; HSP110/STAT3 Kd = 1.5 ± 0.2 μM

Why This Matters

This evidence demonstrates that biochemical potency alone is insufficient for compound selection — iHSP110-33 offers the unique combination of HSP110-STAT3 disruption activity and a clean toxicity profile, making it the only compound from this series suitable for both in vitro and in vivo experimental workflows.

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source

HSP110 Selectivity Over HSP70

When tested in parallel chaperone activity assays, iHSP110-33 showed no effect on HSP70 chaperone function at concentrations that fully inhibited HSP110, despite the structural homology between the HSP110 and HSP70 nucleotide-binding domains [1]. This is particularly notable given that only 8 out of 26 ATP-binding residues are conserved between HSP110 and HSP70, underscoring the structural basis for this selectivity [1]. This selectivity profile contrasts with HSP90 inhibitors such as PU-H71 and ganetespib, which engage a distinct chaperone family entirely and cannot replicate HSP110-specific STAT3/STAT6 blockade [2].

HSP110 vs HSP70 Selectivity

Class-level

No HSP70 inhibition at HSP110-inhibitory concentrations

Supports HSP110-specific pathway interpretation

8/26 ATP-binding residues conserved; selectivity index not formally calculated

Evidence Dimension	HSP70 chaperone activity modulation
Target Compound Data	No detectable effect on HSP70 chaperone activity
Comparator Or Baseline	HSP110 anti-aggregation activity: IC50 87.8 ± 13 μM (fully inhibited); HSP70: no inhibition observed at equivalent or higher concentrations (class-level baseline: HSP70 is the structurally closest homolog to HSP110)
Quantified Difference	Functional selectivity ratio >1 (HSP110 inhibited, HSP70 unaffected) at tested concentrations; quantitative selectivity index not formally calculated
Conditions	Parallel HSP110 and HSP70 chaperone activity assays using purified recombinant proteins

Why This Matters

For researchers requiring HSP110-specific pathway interrogation without confounding HSP70 inhibition, iHSP110-33 provides functional selectivity that generic HSP inhibitors cannot offer, reducing the risk of misinterpretation due to multi-chaperone engagement.

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source
• [2] Zhao R, Zhao C, Gao R, et al. Exploration of small-molecule inhibitors targeting Hsp110 as novel therapeutics. Drug Discov Today. 2025;30(1):104254. doi:10.1016/j.drudis.2024.104254 View Source

In Vivo Colorectal Cancer Efficacy

In two independent colorectal cancer mouse models, iHSP110-33 administered intraperitoneally at 5 mg/kg every 3 days produced tumor growth inhibition (TGI) of 40% in a Balb/c syngeneic model (CT26 cells) and 60% in a NOD/SCID xenograft model (SW480 human colorectal cancer cells) [1]. Crucially, no apparent toxicity was observed in treated animals, including in epithelial cells from intestinal crypts — a particularly relevant negative finding given the gastrointestinal origin of the tumors [1]. In contrast, the more biochemically potent analog foldamer 52 was excluded from in vivo evaluation due to in vitro cytotoxicity at 10–30 μM, representing a key selection criterion that favored iHSP110-33 for translational development [1].

In Vivo Colorectal Cancer

Cross-study

40% TGI (CT26), 60% TGI (SW480) at 5 mg/kg i.p.

Reported in vivo model-response context

No apparent toxicity observed in intestinal crypt epithelium

Evidence Dimension	In vivo tumor growth inhibition in colorectal cancer models
Target Compound Data	iHSP110-33: 40% TGI (Balb/c CT26 syngeneic) and 60% TGI (NOD/SCID SW480 xenograft) at 5 mg/kg i.p. every 3 days; no apparent toxicity in intestinal crypt epithelium
Comparator Or Baseline	Foldamer 52: not evaluated in vivo due to in vitro toxicity (≥20% cytotoxicity in SW480 cells at 10 μM). Second-generation HSP110 inhibitor compound 7: 5 mg/kg i.p. produced significant TGI in HCT116 xenograft (separate study, different chemical series, no direct toxicity comparison with iHSP110-33)
Quantified Difference	iHSP110-33 is the only compound from the original foldamer series with in vivo validation; TGI of 40% (syngeneic) to 60% (xenograft) at a well-tolerated dose of 5 mg/kg
Conditions	Two colorectal cancer mouse models: (1) Balb/c mice injected with murine CT26 colon cancer cells (syngeneic), (2) NOD/SCID mice implanted with human SW480 colorectal cancer cells (xenograft); treatment initiated when tumors reached ~0.9 mm³

Why This Matters

iHSP110-33 is the only HSP110 inhibitor from the original foldamer series with demonstrated in vivo antitumor efficacy and a concomitant lack of detectable toxicity, making it the only viable procurement option for in vivo colorectal cancer pharmacology studies within this compound class.

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source

Selinexor Combination Synergy in Lymphoma

In PMBL and cHL chick embryo chorioallantoic membrane (CAM) xenograft models, the combination of iHSP110-33 and selinexor produced synergistic tumor growth inhibition significantly exceeding either monotherapy. For the K1106P PMBL model, combination therapy achieved 73% TGI versus 42% (selinexor alone) and 34% (iHSP110-33 alone). For U2940, the combination achieved 82% TGI versus 58% (selinexor) and 66% (iHSP110-33). For the cHL L1236 model, the combination achieved 82% TGI versus 54% (selinexor) and 34% (iHSP110-33) [1]. Mechanistically, the combination synergistically reduced STAT6 phosphorylation — a key oncogenic driver in these lymphomas — beyond what either agent achieved individually, consistent with the demonstrated physical interaction between HSP110 and STAT6 [1].

Selinexor Combination in Lymphoma

Head-to-head

Combination 73–82% TGI across 3 lymphoma models

Reported combination-response study context

Synergistic STAT6 phosphorylation reduction beyond monotherapy

Evidence Dimension	Tumor growth inhibition in lymphoma CAM xenograft models
Target Compound Data	Combination iHSP110-33 + selinexor: 73% TGI (K1106P), 82% TGI (U2940), 82% TGI (L1236)
Comparator Or Baseline	iHSP110-33 monotherapy: 34% (K1106P), 66% (U2940), 34% (L1236); Selinexor monotherapy: 42% (K1106P), 58% (U2940), 54% (L1236)
Quantified Difference	Combination TGI exceeded the additive effect in all three models: K1106P: 73% vs 34%+42%=76% (near-additive); U2940: 82% vs 66%+58%=124% (synergistic, as maximum possible is 100%); L1236: 82% vs 34%+54%=88% (synergistic). At low concentrations, synergistic reduction in cell growth was confirmed in vitro across all responsive cell lines
Conditions	Chick embryo chorioallantoic membrane (CAM) xenograft assays; K1106P, U2940 (PMBL), and L1236 (cHL) cell lines; synergistic concentrations identified from in vitro dose-response matrices

Why This Matters

This is the only demonstration of clinical-grade synergism between an HSP110 inhibitor and an approved XPO1 inhibitor (selinexor) in lymphoma models, establishing iHSP110-33 as an essential tool compound for laboratories investigating HSP110-XPO1-STAT6 axis combination strategies — a differentiation no other HSP110 modulator currently offers.

• [1] Durand M, Cabaud Gibouin V, Duplomb L, et al. A first-in-class inhibitor of HSP110 to potentiate XPO1-targeted therapy in primary mediastinal B-cell lymphoma and classical Hodgkin lymphoma. J Exp Clin Cancer Res. 2024;43(1):148. doi:10.1186/s13046-024-03068-x View Source

iHSP110-33 Application Scenarios

Colorectal Cancer: HSP110-STAT3 Axis

iHSP110-33 is the optimal choice for laboratories investigating HSP110-driven colorectal cancer biology via STAT3 signaling. At 10 μM in vitro, it reduces SW480 and HCT116 cell proliferation by ~60% and ~40%, respectively, with the effect abolished upon HSP110 knockdown, confirming on-target activity [1]. In vivo, i.p. administration at 5 mg/kg every 3 days yields 40–60% TGI across syngeneic and xenograft models without detectable intestinal epithelial toxicity — a critical safety feature for a compound targeting a gastrointestinal malignancy [1]. Procurement of iHSP110-33, rather than foldamer 52 (which carries in vitro cytotoxicity liability), is essential for any study requiring progression from biochemical to in vivo endpoints within the same chemical series.

B-Cell Lymphoma: Selinexor Combination

For groups studying PMBL or cHL, iHSP110-33 is uniquely positioned as the only HSP110 inhibitor with demonstrated synergism with the clinically approved XPO1 inhibitor selinexor. The combination produces 73–82% TGI in CAM xenograft assays, with synergistic STAT6 phosphorylation blockade mechanistically linking the two targets [2]. This makes iHSP110-33 indispensable for preclinical combination therapy studies aiming to translate HSP110 inhibition into lymphoma treatment paradigms. Procurement should prioritize iHSP110-33 over any alternative HSP110 modulator, as no other compound has published evidence of selinexor combination efficacy in these lymphoma subtypes.

HSP110 vs HSP70 Selectivity Profiling

iHSP110-33 serves as a critical chemical probe for dissecting HSP110-specific versus HSP70-mediated chaperone functions, given its demonstrated lack of effect on HSP70 chaperone activity at concentrations that fully inhibit HSP110 [1]. In contrast to pan-HSP inhibitors or HSP90-targeted agents, iHSP110-33 enables clean interpretation of HSP110-dependent phenotypes. Procurement as a selectivity tool compound should be prioritized by laboratories mapping the functional division of labor within the HSP chaperone network, particularly in cancer models where both HSP110 and HSP70 are upregulated.

SAR Reference Standard for HSP110 Inhibitors

As the first published and most thoroughly characterized HSP110 chemical inhibitor, iHSP110-33 serves as the benchmark reference compound for any medicinal chemistry campaign developing next-generation HSP110 inhibitors. Its well-defined binding mode to the HSP110 NBD (validated by X-ray crystallography, molecular docking, and biolayer interferometry), paired with its quantified IC50 values for both chaperone inhibition (87.8 μM) and STAT3 PPI disruption (35.9 μM), provides an essential baseline for SAR studies [1]. Procurement of high-purity iHSP110-33 (>98% by HPLC) is recommended as a positive control and comparator for all HSP110 inhibitor screening and optimization programs.

Application

Selection Property

Validation Focus

HSP110-STAT3 signaling studies

On-target pathway engagement

STAT3-dependent proliferation endpoints

HSP110-XPO1 combination studies

Reported synergistic combination response

STAT6 phosphorylation and TGI endpoints

Chaperone selectivity profiling

HSP110-specific chemical probe

HSP70-independent phenotype confirmation

HSP110 inhibitor development

Well-characterized reference standard

Benchmark IC50 and binding-mode comparison

• [1] Gozzi GJ, Gonzalez D, Boudesco C, et al. Selecting the first chemical molecule inhibitor of HSP110 for colorectal cancer therapy. Cell Death Differ. 2020;27(1):117-129. doi:10.1038/s41418-019-0343-4 View Source
• [2] Durand M, Cabaud Gibouin V, Duplomb L, et al. A first-in-class inhibitor of HSP110 to potentiate XPO1-targeted therapy in primary mediastinal B-cell lymphoma and classical Hodgkin lymphoma. J Exp Clin Cancer Res. 2024;43(1):148. doi:10.1186/s13046-024-03068-x View Source